3-(1,3-benzothiazol-2-ylthio)-1-[4-(1-piperidinyl)phenyl]-2,5-pyrrolidinedione

• IUPAC Name: 3-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-piperidin-1-ylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H21N3O2S2/c26-20-14-19(29-22-23-17-6-2-3-7-18(17)28-22)21(27)25(20)16-10-8-15(9-11-16)24-12-4-1-5-13-24/h2-3,6-11,19H,1,4-5,12-14H2
• InChI Key: URXQNVOQWARIGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)N3C(=O)CC(C3=O)SC4=NC5=CC=CC=C5S4
• Molecular Formula: C22H21N3O2S2
• Molecular Weight: 423.6 g/mol

Description

3-(1,3-benzothiazol-2-ylthio)-1-[4-(1-piperidinyl)phenyl]-2,5-pyrrolidinedione, also known as BZTPP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(1,3-benzothiazol-2-ylthio)-1-[4-(1-piperidinyl)phenyl]-2,5-pyrrolidinedione is not fully understood, but studies have suggested that it may act through multiple pathways. This compound has been shown to inhibit the activity of various enzymes such as matrix metalloproteinases and histone deacetylases, which are involved in cancer cell growth and proliferation. This compound has also been found to modulate the activity of neurotransmitters such as dopamine and serotonin, which are implicated in the development of neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the migration and invasion of cancer cells. This compound has also been found to reduce oxidative stress and inflammation in animal models of neurological disorders, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,3-benzothiazol-2-ylthio)-1-[4-(1-piperidinyl)phenyl]-2,5-pyrrolidinedione in lab experiments is its high potency and specificity towards its target enzymes and receptors. However, one limitation is its relatively low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

Future research on 3-(1,3-benzothiazol-2-ylthio)-1-[4-(1-piperidinyl)phenyl]-2,5-pyrrolidinedione could focus on optimizing its pharmacokinetics and bioavailability through the development of novel drug delivery systems. Additionally, further studies could investigate the potential of this compound as a therapeutic agent for other diseases such as diabetes and cardiovascular disease. The mechanism of action of this compound could also be further elucidated through the use of advanced biochemical and biophysical techniques.

Scientific Research Applications

3-(1,3-benzothiazol-2-ylthio)-1-[4-(1-piperidinyl)phenyl]-2,5-pyrrolidinedione has shown potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease. Additionally, this compound has been found to exhibit neuroprotective effects in animal models of Parkinson's disease.